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Compound of Interest

Compound Name: A 419259 trihydrochloride

Cat. No.: B560143 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of potent compounds like A-419259 trihydrochloride is paramount. This guide provides

immediate safety, operational, and disposal information to foster a secure laboratory

environment.

A-419259 trihydrochloride is recognized as a potent inhibitor of Src family kinases and is used

in research, particularly in studies related to cancer and stem cell biology.[1] While one

supplier's Safety Data Sheet (SDS) indicates the substance is not classified as hazardous

under the Globally Harmonized System (GHS), another supplier's product information advises

that the material should be considered hazardous pending further information.[2][3] A different

supplier's SDS for similar chemical compounds recommends comprehensive personal

protective equipment.[4] Given the potent biological activity of this compound, it is prudent to

adopt a cautious approach and adhere to stringent safety protocols.

Operational Plan: Step-by-Step Handling
Procedures
This section outlines the procedural guidance for the safe handling of A-419259

trihydrochloride, from preparation to use.

Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood.
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Ensure that an eyewash station and safety shower are readily accessible.[5]

Before handling, wash hands thoroughly. Do not eat, drink, or smoke in the designated

handling area.[4]

Donning Personal Protective Equipment (PPE):

Eye and Face Protection: Wear safety goggles with side shields or a face shield to protect

against splashes.[5]

Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber). Inspect gloves for

any tears or punctures before use.

Body Protection: A lab coat is mandatory. For procedures with a higher risk of splashing,

consider impervious clothing.[5]

Respiratory Protection: If working outside a fume hood or if aerosolization is possible, use

a suitable respirator.[6]

Weighing and Reconstitution:

A-419259 trihydrochloride is typically supplied as a crystalline solid.[3]

When weighing the solid, do so within a fume hood or a ventilated balance enclosure to

minimize inhalation of dust particles.

For reconstitution, a stock solution can be prepared by dissolving the compound in a

solvent such as methanol or DMSO.[3] This should be done slowly to avoid splashing.

Experimental Use:

When using the reconstituted solution, handle it with care to prevent spills and splashes.

All procedures should be performed carefully to minimize the creation of aerosols.

Keep containers tightly sealed when not in use.[4]

Post-Experiment:
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Decontaminate all work surfaces with an appropriate cleaning agent.

Remove and dispose of gloves properly.

Wash hands thoroughly after handling is complete.[4]

Disposal Plan
Proper disposal of A-419259 trihydrochloride and any contaminated materials is crucial to

prevent environmental contamination and ensure safety.

Chemical Waste: The compound, in its solid or dissolved form, should be disposed of as

hazardous chemical waste. Follow all local, state, and federal regulations for chemical waste

disposal.

Contaminated Materials: Any materials that have come into contact with the compound, such

as pipette tips, gloves, and paper towels, should also be disposed of as hazardous waste.

Place these items in a designated, sealed waste container.

Spills: In the event of a spill, absorb the material with an inert, non-combustible absorbent

material (e.g., sand, diatomite).[4] Collect the absorbed material and place it in a sealed

container for disposal as hazardous waste. Ensure the area is well-ventilated during cleanup.

Data Presentation: Exposure Controls and Personal
Protective Equipment
The following table summarizes the essential safety information for handling A-419259

trihydrochloride.
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Exposure Control Specification Purpose

Engineering Controls
Chemical Fume Hood / Well-

ventilated area

To minimize inhalation of dust

or aerosols.

Eye/Face Protection
Safety goggles with side-

shields or face shield

To protect eyes and face from

splashes.[5]

Hand Protection
Chemically resistant gloves

(e.g., Nitrile)
To prevent skin contact.[5]

Skin and Body Protection
Laboratory coat; Impervious

clothing as needed

To protect skin and clothing

from contamination.[5]

Respiratory Protection Suitable respirator

To be used when handling

outside a fume hood or if

aerosols may be generated.[6]

Visualizations: Workflows and Logical Relationships
To further clarify the safety procedures, the following diagrams illustrate the handling workflow

and the logical hierarchy of safety precautions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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